![molecular formula C10H20N2O8 B11954991 N,N'-bis[tris(hydroxymethyl)methyl]ethanediamide](/img/structure/B11954991.png)
N,N'-bis[tris(hydroxymethyl)methyl]ethanediamide
Description
1,4-Bis(tris(hydroxymethyl)methyl)oxamide is a chemical compound with the molecular formula C10H20N2O8 and a molecular weight of 296.28 g/mol . It is known for its unique structure, which includes multiple hydroxymethyl groups attached to an oxamide core. This compound is often used in early discovery research due to its rare and unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1,4-Bis(tris(hydroxymethyl)methyl)oxamide typically involves the reaction of tris(hydroxymethyl)methylamine with oxalyl chloride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:
2(HOCH2
Properties
Molecular Formula |
C10H20N2O8 |
|---|---|
Molecular Weight |
296.27 g/mol |
IUPAC Name |
N,N'-bis[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]oxamide |
InChI |
InChI=1S/C10H20N2O8/c13-1-9(2-14,3-15)11-7(19)8(20)12-10(4-16,5-17)6-18/h13-18H,1-6H2,(H,11,19)(H,12,20) |
InChI Key |
YNOSXWPEHJJEJB-UHFFFAOYSA-N |
Canonical SMILES |
C(C(CO)(CO)NC(=O)C(=O)NC(CO)(CO)CO)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
